Cas no 1824438-41-6 (2-Bromo-4-chloro-1-(methoxymethyl)benzene)

• Product Name: 2-Bromo-4-chloro-1-(methoxymethyl)benzene
• CAS No: 1824438-41-6
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 6793890
• PubChem ID: 91883100
• Update Time: 2025-05-23

2-Bromo-4-chloro-1-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• A1-59875
• 2-bromo-4-chloro-1-(methoxymethyl)benzene
• MFCD22491735
• 1824438-41-6
• 2-Bromo-4-chloro-1-(methoxymethyl)benzene

• Inchi： 1S/C8H8BrClO/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4H,5H2,1H3
• InChI Key： HVYUTWZZFTVXJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1COC)Cl

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-4-chloro-1-(methoxymethyl)benzene

2-Bromo-4-chloro-1-(methoxymethyl)benzene: A Comprehensive Overview

2-Bromo-4-chloro-1-(methoxymethyl)benzene, also known by its CAS number 1824438-41-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a chlorine atom at the 4-position, and a methoxymethyl group attached to the benzene ring at the 1-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-bromo-4-chloro-1-(methoxymethyl)benzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for industrial purposes.

The chemical structure of 2-bromo-4-chloro-1-(methoxymethyl)benzene plays a crucial role in its reactivity. The presence of electron-withdrawing groups like bromine and chlorine enhances the electrophilic aromatic substitution reactivity of the benzene ring. This makes the compound an excellent substrate for various substitution reactions, such as nucleophilic aromatic substitution and coupling reactions. Recent research has explored the use of this compound as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

In terms of applications, 2-bromo-4-chloro-1-(methoxymethyl)benzene has found extensive use in the pharmaceutical industry. Its ability to undergo various functional group transformations makes it an ideal building block for drug discovery programs. For example, studies have demonstrated its utility in the synthesis of bioactive compounds targeting specific molecular pathways. Additionally, this compound has been employed in agrochemical research, where it serves as a key intermediate in the development of novel pesticides and herbicides.

The physical properties of 2-bromo-4-chloro-1-(methoxymethyl)benzene are well-documented, with a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory settings. Recent studies have also investigated its stability under different environmental conditions, revealing that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

In conclusion, 2-bromo-4-chloro-1-(methoxymethyl)benzene, with its unique structure and versatile properties, continues to be an important compound in modern chemistry. Its applications span across multiple disciplines, from pharmaceuticals to materials science, underscoring its significance in both academic and industrial research. As new synthetic methods and applications emerge, this compound is expected to play an even more prominent role in driving innovation within the chemical sciences.